Cas no 2138274-01-6 (rac-(3R,4R)-4-(1H-pyrazol-4-yloxy)oxolan-3-amine)
rac-(3R,4R)-4-(1H-pyrazol-4-yloxy)oxolan-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 2138274-01-6
- rac-(3R,4R)-4-(1H-pyrazol-4-yloxy)oxolan-3-amine
- EN300-716164
-
- Inchi: 1S/C7H11N3O2/c8-6-3-11-4-7(6)12-5-1-9-10-2-5/h1-2,6-7H,3-4,8H2,(H,9,10)/t6-,7+/m1/s1
- InChI Key: VLSXEFLLQFEFFM-RQJHMYQMSA-N
- SMILES: O1C[C@H]([C@H](C1)OC1C=NNC=1)N
Computed Properties
- Exact Mass: 169.085126602g/mol
- Monoisotopic Mass: 169.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 73.2Ų
rac-(3R,4R)-4-(1H-pyrazol-4-yloxy)oxolan-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-716164-1.0g |
rac-(3R,4R)-4-(1H-pyrazol-4-yloxy)oxolan-3-amine |
2138274-01-6 | 1g |
$0.0 | 2023-06-06 |
rac-(3R,4R)-4-(1H-pyrazol-4-yloxy)oxolan-3-amine Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on rac-(3R,4R)-4-(1H-pyrazol-4-yloxy)oxolan-3-amine
Introduction to rac-(3R,4R)-4-(1H-pyrazol-4-yloxy)oxolan-3-amine (CAS No. 2138274-01-6)
Rac-(3R,4R)-4-(1H-pyrazol-4-yloxy)oxolan-3-amine, with the CAS number 2138274-01-6, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyrazolyl ether moiety and an amino group, which contribute to its potential therapeutic applications. The racemic form of this compound, denoted by the prefix "rac-", indicates that it is a mixture of enantiomers, each of which may exhibit distinct biological activities.
The synthesis and characterization of rac-(3R,4R)-4-(1H-pyrazol-4-yloxy)oxolan-3-amine have been extensively studied in recent years. The compound can be synthesized through a series of well-defined chemical reactions, including the formation of the pyrazolyl ether and the subsequent introduction of the amino group. These synthetic pathways are crucial for the large-scale production of the compound, which is essential for both preclinical and clinical studies.
In terms of its biological activity, rac-(3R,4R)-4-(1H-pyrazol-4-yloxy)oxolan-3-amine has shown promising results in various assays. Research has demonstrated that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, studies have indicated that it may have neuroprotective effects, which could be beneficial in the treatment of neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.
The mechanism of action of rac-(3R,4R)-4-(1H-pyrazol-4-yloxy)oxolan-3-amine is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism is its ability to modulate the activity of certain enzymes involved in inflammation and oxidative stress. For instance, it has been shown to inhibit cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins, mediators of inflammation. Another potential mechanism involves its interaction with neurotransmitter systems in the brain, which could explain its neuroprotective effects.
Clinical trials are currently underway to evaluate the safety and efficacy of rac-(3R,4R)-4-(1H-pyrazol-4-yloxy)oxolan-3-amine. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various doses, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical evaluation in larger patient populations.
Beyond its therapeutic applications, rac-(3R,4R)-4-(1H-pyrazol-4-yloxy)oxolan-3-amine has also been explored as a tool compound in chemical biology research. Its unique structure makes it an excellent candidate for studying protein-ligand interactions and for developing new assays to screen for potential drug candidates. Additionally, the racemic form allows researchers to investigate the differences in biological activity between enantiomers, which can provide valuable insights into structure-function relationships.
In conclusion, rac-(3R,4R)-4-(1H-pyrazol-4-yloxy)oxolan-3-amine (CAS No. 2138274-01-6) is a promising compound with a wide range of potential applications in both medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive target for further investigation and development. As research continues to advance, it is likely that this compound will play a significant role in the discovery and development of new therapeutic agents for various diseases.
2138274-01-6 (rac-(3R,4R)-4-(1H-pyrazol-4-yloxy)oxolan-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)